Cas no 1805906-96-0 (Ethyl 2-(hydroxymethyl)-6-propionylbenzoate)

• Product Name: Ethyl 2-(hydroxymethyl)-6-propionylbenzoate
• CAS No: 1805906-96-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 4959318
• Update Time: 2025-10-23

Ethyl 2-(hydroxymethyl)-6-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(hydroxymethyl)-6-propionylbenzoate

• Inchi： 1S/C13H16O4/c1-3-11(15)10-7-5-6-9(8-14)12(10)13(16)17-4-2/h5-7,14H,3-4,8H2,1-2H3
• InChI Key： WENKGUQKUMJOGD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CO)=CC=CC=1C(CC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(hydroxymethyl)-6-propionylbenzoate

Ethyl 2-(hydroxymethyl)-6-propionylbenzoate (CAS No. 1805906-96-0): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2-(hydroxymethyl)-6-propionylbenzoate, identified by its unique chemical identifier CAS No. 1805906-96-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both hydroxymethyl and propionyl functional groups in its structure imparts unique reactivity and biological properties, making it a valuable candidate for further exploration.

The compound's molecular structure consists of a benzoate core substituted with an ethyl group at the 2-position and a hydroxymethyl group at the 6-position, further modified by a propionyl group. This arrangement creates a versatile platform for chemical modifications and interactions, which are critical in the design of novel bioactive molecules. The benzoate moiety, known for its stability and solubility characteristics, enhances the compound's suitability for various biochemical assays and drug formulations.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. Ethyl 2-(hydroxymethyl)-6-propionylbenzoate has been investigated for its potential role in these areas due to its structural similarity to known bioactive compounds. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in these pathways, although further research is necessary to fully elucidate its mechanisms of action.

One of the most compelling aspects of Ethyl 2-(hydroxymethyl)-6-propionylbenzoate is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for the introduction of diverse functional groups, enabling chemists to tailor the molecule's properties for specific biological targets. This flexibility has made it a subject of interest in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have also highlighted Ethyl 2-(hydroxymethyl)-6-propionylbenzoate as a promising candidate for virtual screening. Molecular docking studies have demonstrated its ability to interact with various protein targets, suggesting potential applications in the treatment of diseases such as cancer and autoimmune disorders. These computational findings have laid the groundwork for experimental validation and further optimization.

The synthesis of Ethyl 2-(hydroxymethyl)-6-propionylbenzoate presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to produce this compound with higher yields and purity, facilitating its use in more complex biochemical studies.

In conclusion, Ethyl 2-(hydroxymethyl)-6-propionylbenzoate (CAS No. 1805906-96-0) represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of its properties continues to grow, this compound is poised to play an increasingly important role in the development of innovative pharmaceuticals and biotechnological applications.